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This document provides a detailed overview of the experimental setup and protocols for the
thermal decomposition of titanium tetraiodide (Tils) to produce high-purity titanium metal. The
primary method described is the Van Arkel-de Boer process, also known as the crystal bar or
iodide process. This technique is renowned for yielding titanium of very high purity, often
exceeding 99.995%.[1]

Principle and Chemical Reactions

The Van Arkel-de Boer process is a chemical transport reaction that relies on the reversible
formation and decomposition of a volatile metal halide.[2] In this case, impure titanium reacts
with iodine at a moderate temperature to form gaseous titanium tetraiodide, leaving behind less
reactive impurities. The Tila gas then diffuses to a heated filament where it thermally
decomposes, depositing pure titanium and releasing iodine, which can then react with more
impure titanium, continuing the cycle.

The key chemical reactions are as follows:

o Formation of Titanium Tetraiodide (endoergic): Impure titanium is heated in the presence of
iodine vapor.

o Ti(s, impure) + 212(g) = Tila(g)[2]
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o Decomposition of Titanium Tetraiodide (exoergic): The gaseous Tila is decomposed on a hot

filament.

o Tila(g) = Ti(s, pure) + 212(g)

Experimental Setup

The apparatus for the thermal decomposition of titanium tetraiodide consists of a sealed,
evacuated reaction vessel, typically made of glass or a corrosion-resistant metal alloy. Inside
the vessel, there are two main zones: a cooler region for the formation of Tila and a hotter
region for its decomposition.

A key component of the setup is a tungsten filament stretched within the vessel.[2] This
filament is resistively heated to a high temperature to induce the decomposition of the titanium
tetraiodide gas. The entire vessel is placed within a furnace or heating mantle to control the

temperature of the formation zone.
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Quantitative Data

The following tables summarize the key quantitative parameters for the Van Arkel-de Boer

process for titanium purification.

Table 1: Operating Temperatures
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Temperature Range

Temperature Range

Parameter . Notes
(°C) (K)
Impure titanium is
) ] heated with iodine in
Formation of Tila 50 - 250 323 -523
an evacuated vessel.
[2]
At atmospheric
. . ) pressure. The boiling
Boiling Point of Tila 377 650 o
point is lower at
reduced pressure.[2]
A white-hot tungsten
Filament Temperature 1100 - 1400 1373 - 1673 filament is used for
decomposition.[2][3]
) ) To ensure a sufficient
Optimal Formation o
527 - 627 800 - 900 rate of iodide gas
Temp. i
formation.[1]
Optimal For a favorable
1027 - 1227 1300 - 1500

Decomposition Temp.

decomposition rate.[1]

Table 2: Physical Properties of Titanium Tetraiodide

Property Value Unit Reference
Molar Mass 555.485 g/mol
Appearance Red-brown crystals -
Density 4.3 g/cm3
Melting Point 150 °C
Boiling Point 377 °C
Table 3: Purity of Titanium
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Starting Material Final Purity Method Reference
o lodide Thermal
Sponge Titanium > 99.995% N [1]
Decomposition
Impure Titanium High Purity Van Arkel-de Boer

Experimental Protocols

The following is a generalized protocol for the laboratory-scale purification of titanium using the
Van Arkel-de Boer process.

4.1. Materials and Equipment

Impure titanium (sponge or powder)

lodine crystals

Reaction vessel (borosilicate glass or quartz for visibility, or a suitable metal alloy)

Tungsten filament (high purity)

Power supply for resistive heating of the filament

Furnace or heating mantle

Vacuum pump capable of reaching high vacuum

Temperature controllers and thermocouples

Appropriate safety equipment (fume hood, personal protective equipment)

4.2. Pre-experimental Preparations

» Cleaning the Apparatus: Thoroughly clean and dry all components of the reaction vessel to
remove any contaminants.

» Filament Installation: Securely mount the tungsten filament to the electrodes within the
reaction vessel. The filament should be positioned centrally to ensure even deposition.
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o Loading Reactants: Place the impure titanium material in the designated cooler zone of the
reaction vessel. Add a stoichiometric amount of iodine crystals. The exact amounts will
depend on the size of the reactor and the desired yield.

4.3. Experimental Procedure

e Evacuation: Assemble the reaction vessel and connect it to the vacuum pump. Evacuate the
vessel to a high vacuum to remove air and moisture, which can react with the titanium at
high temperatures.

e Formation of Tila:

o Begin heating the outer wall of the reaction vessel using the furnace or heating mantle to
the formation temperature range (e.g., 150-200°C). This will cause the iodine to sublime
and react with the impure titanium to form gaseous Tila.

o Maintain this temperature to allow for the continuous formation of titanium tetraiodide

vapor.
o Decomposition of Tila:

o Once a sufficient pressure of Tila vapor has been established, begin passing an electric
current through the tungsten filament.

o Gradually increase the current until the filament reaches the decomposition temperature
(e.g., ~1400°C). The filament will glow brightly at this temperature.[2]

o Gaseous Tils will decompose on the hot filament, depositing a crystalline bar of pure
titanium. The liberated iodine will diffuse back to the cooler zone to react with more impure
titanium.

e Process Monitoring and Control:

o Monitor the temperature of both the formation zone and the filament throughout the
experiment.
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o As the titanium crystal bar grows on the filament, its conductivity will increase. It may be
necessary to adjust the current to maintain the filament's temperature.[2]

o The process can be run for several hours to several weeks, depending on the desired size
of the titanium crystal bar.[2]

e Shutdown and Product Recovery:

o

Once the desired amount of pure titanium has been deposited, or the impure titanium is
consumed, turn off the power to the filament and the furnace.

[¢]

Allow the apparatus to cool to room temperature under vacuum.

[e]

Carefully vent the reaction vessel with an inert gas (e.g., argon) before opening.

(¢]

Remove the tungsten filament with the deposited high-purity titanium crystal bar.

Safety Precautions

e Handling Titanium Tetraiodide: Titanium tetraiodide is corrosive and reacts with moisture.
Handle it in a dry, inert atmosphere (e.g., a glove box). In case of contact, it can cause
severe skin burns and eye damage.

o High Temperatures: The experiment involves high temperatures, posing a burn risk. Use
appropriate thermal protection.

e High Vacuum: Handle the evacuated glass apparatus with care to prevent implosion.

o Electrical Hazards: The use of a high-current power supply presents an electrical shock
hazard. Ensure all connections are properly insulated.

» Ventilation: The experiment should be conducted in a well-ventilated fume hood to handle
any potential release of iodine vapor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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